Cas no 380873-23-4 (2-(4-fluorophenyl)-8-methylimidazo1,2-apyridine)

• Product Name: 2-(4-fluorophenyl)-8-methylimidazo1,2-apyridine
• CAS No: 380873-23-4
• MF: C₁₄H₁₁FN₂
• MW: 226.248946428299
• CID: 2625123
• PubChem ID: 805501
• Update Time: 2025-11-02

2-(4-fluorophenyl)-8-methylimidazo1,2-apyridine Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluorophenyl)-8-methylimidazo1,2-apyridine
• 2-(4-fluorophenyl)-8-methyl-imidazo[1,2-a]pyridine
• HMS614E13
• ChemDiv1_009605
• MLS000111881
• HMS2411F05
• SY353159
• 10.14272/UDBRHPCMIXCPEW-UHFFFAOYSA-N.1
• cid_805501
• STK702104
• Oprea1_832616
• CCG-19987
• DTXSID60355548
• CS-0317919
• 3R-0648
• SMR000107800
• SR-01000487596
• SR-01000487596-1
• F0916-3174
• 380873-23-4
• CHEMBL1433343
• 2-(4-fluorophenyl)-8-methylimidazo[1,2-a]pyridine
• doi:10.14272/UDBRHPCMIXCPEW-UHFFFAOYSA-N.1
• AKOS000527514
• Cambridge id 6680067
• MFCD00269395
• BDBM49348
• SCHEMBL4728827

• MDL： MFCD00269395
• Inchi： 1S/C14H11FN2/c1-10-3-2-8-17-9-13(16-14(10)17)11-4-6-12(15)7-5-11/h2-9H,1H3
• InChI Key： UDBRHPCMIXCPEW-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1=CN2C=CC=C(C)C2=N1

Computed Properties

• Exact Mass: 226.09062652Da
• Monoisotopic Mass: 226.09062652Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 17.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-(4-fluorophenyl)-8-methylimidazo1,2-apyridine

Comprehensive Overview of 2-(4-Fluorophenyl)-8-Methylimidazo[1,2-a]Pyridine (CAS No. 380873-23-4)

2-(4-Fluorophenyl)-8-methylimidazo[1,2-a]pyridine (CAS 380873-23-4) is a fluorinated heterocyclic compound with significant potential in pharmaceutical and material science applications. This imidazo[1,2-a]pyridine derivative features a 4-fluorophenyl substituent at the 2-position and a methyl group at the 8-position, making it a versatile building block for drug discovery. Researchers are increasingly interested in this compound due to its structural similarity to bioactive molecules used in CNS drug development and kinase inhibition.

The growing demand for fluorinated pharmaceutical intermediates has put compounds like 2-(4-fluorophenyl)-8-methylimidazo[1,2-a]pyridine in the spotlight. Recent studies suggest that fluorinated imidazo[1,2-a]pyridine derivatives exhibit improved metabolic stability and membrane permeability compared to their non-fluorinated counterparts. This makes CAS 380873-23-4 particularly valuable for medicinal chemists working on next-generation therapeutics targeting neurological disorders and inflammatory conditions.

From a synthetic chemistry perspective, 2-(4-fluorophenyl)-8-methylimidazo[1,2-a]pyridine demonstrates interesting reactivity patterns. The fluorine atom on the phenyl ring allows for selective functionalization through cross-coupling reactions, while the methyl group at the 8-position provides opportunities for further derivatization. These features have made CAS 380873-23-4 a popular subject in green chemistry research, particularly in studies exploring atom-economical synthesis methods for heterocyclic compounds.

The pharmaceutical applications of imidazo[1,2-a]pyridine derivatives like CAS 380873-23-4 are expanding rapidly. Current research focuses on their potential as GABAA receptor modulators, with implications for treating anxiety and sleep disorders. The fluorophenyl moiety in this compound enhances its binding affinity to certain biological targets, making it a valuable scaffold for structure-activity relationship studies. These properties align well with the pharmaceutical industry's growing interest in precision medicine approaches.

Material scientists have also explored applications of 2-(4-fluorophenyl)-8-methylimidazo[1,2-a]pyridine in organic electronics. The compound's conjugated system and fluorine substitution make it a candidate for developing organic semiconductors and light-emitting materials. This dual potential in both life sciences and materials science makes CAS 380873-23-4 a compound of significant interdisciplinary interest.

Analytical characterization of 2-(4-fluorophenyl)-8-methylimidazo[1,2-a]pyridine typically involves advanced techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography. The fluorine atom provides a useful 19F NMR handle for structural verification and purity assessment. These analytical aspects are particularly important for researchers working on quality control in pharmaceutical development.

The synthesis of imidazo[1,2-a]pyridine derivatives like CAS 380873-23-4 has seen numerous methodological improvements in recent years. Modern approaches emphasize catalyst-free conditions and microwave-assisted synthesis, reflecting the chemical industry's shift toward sustainable practices. These developments have made the compound more accessible to researchers while reducing environmental impact.

From a commercial perspective, 2-(4-fluorophenyl)-8-methylimidazo[1,2-a]pyridine is available from specialty chemical suppliers serving the pharmaceutical research market. The compound's pricing and availability fluctuate based on demand from drug discovery programs, particularly those focused on neurological targets. Current market trends suggest growing interest in fluorinated imidazo[1,2-a]pyridine scaffolds like CAS 380873-23-4.

Safety considerations for handling 2-(4-fluorophenyl)-8-methylimidazo[1,2-a]pyridine follow standard laboratory protocols for organic compounds. While not classified as hazardous, researchers should employ proper personal protective equipment when working with this material. The compound's stability and storage requirements are typical for nitrogen-containing heterocycles of its class.

Future research directions for CAS 380873-23-4 may explore its potential in combination therapies and drug repurposing applications. The compound's structural features make it a candidate for investigation in emerging areas like proteolysis targeting chimeras (PROTACs) and covalent inhibitors. These applications align with current trends in targeted drug delivery systems.

In conclusion, 2-(4-fluorophenyl)-8-methylimidazo[1,2-a]pyridine (CAS 380873-23-4) represents a valuable chemical entity with diverse applications in medicinal chemistry and materials science. Its fluorinated imidazo[1,2-a]pyridine structure offers unique opportunities for drug discovery and material development, making it a compound of continuing interest to researchers across multiple disciplines.